Cas no 923457-51-6 (methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 923457-51-6
• MF: C₂₁H₂₅NO₅S₂
• MW: 435.556903600693
• CID: 5448949
• PubChem ID: 41611813
• Update Time: 2025-05-30

methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 923457-51-6
• VU0507028-1
• methyl 2-(4-(benzylsulfonyl)butanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• methyl 2-(4-benzylsulfonylbutanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• F2984-0132
• AKOS024479291
• Methyl 4,5,6,7-tetrahydro-2-[[1-oxo-4-[(phenylmethyl)sulfonyl]butyl]amino]benzo[b]thiophene-3-carboxylate

• Inchi： 1S/C21H25NO5S2/c1-27-21(24)19-16-10-5-6-11-17(16)28-20(19)22-18(23)12-7-13-29(25,26)14-15-8-3-2-4-9-15/h2-4,8-9H,5-7,10-14H2,1H3,(H,22,23)
• InChI Key： QZBKHVLAXAFTRZ-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(=O)CCCS(CC1=CC=CC=C1)(=O)=O)S2

Computed Properties

• Exact Mass: 435.11741525g/mol
• Monoisotopic Mass: 435.11741525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 735.3±60.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Additional information on methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 923457-51-6, commonly referred to as methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in enhancing bioavailability and targeting specific biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is characterized by a benzothiophene ring system, which is known for its stability and ability to interact with various biological molecules. The presence of the methanesulfonyl group adds to its functionality by introducing a sulfonyl moiety that can enhance solubility and bioavailability. Additionally, the butanamido group contributes to the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

Recent advancements in medicinal chemistry have emphasized the importance of benzothiophene derivatives in drug design. These compounds are often used as scaffolds for developing bioactive molecules due to their ability to modulate enzyme activity and receptor binding. The methyl ester group in this compound further enhances its pharmacokinetic properties, making it a valuable candidate for drug delivery systems.

One of the most notable applications of methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is in the field of oncology. Researchers have explored its potential as a chemotherapeutic agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Studies conducted in vitro have demonstrated its efficacy in inducing apoptosis in cancer cells while showing minimal toxicity to healthy cells.

In addition to its therapeutic applications, this compound has also been investigated for its role in material science. The benzothiophene core provides a rigid structure that can be utilized in the development of advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications.

The synthesis of methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

Despite its numerous advantages, the commercialization of this compound faces challenges related to scalability and cost-effectiveness. However, ongoing research aims to address these issues by exploring alternative synthetic routes and improving process efficiency.

In conclusion, methyl 2-(4-phenylmethanesulfonylbutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate represents a significant advancement in the field of organic chemistry. Its unique structural features and diverse applications make it a valuable asset for both academic and industrial research. As further studies uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations across multiple disciplines.